Cas no 926203-48-7 (4-5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-ylbenzoic acid)

• Product Name: 4-5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-ylbenzoic acid
• CAS No: 926203-48-7
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• MDL: MFCD03030342
• CID: 998694
• PubChem ID: 16740652
• Update Time: 2025-07-29

4-5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-1-(4-CARBOXY-PHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 4-(5-amino-4-ethoxycarbonylpyrazol-1-yl)benzoic acid
• 4-5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-ylbenzoic acid
• BMB20348
• 4-[5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid
• 4-(5-Amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl)benzoic acid
• 4-(5-Amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl)benzoicacid
• Z55410358
• CCG-139720
• MFCD03030342
• AKOS000127360
• 5-amino-1-(4-carboxyphenyl)-1h-pyrazole-4-carboxylic acid ethyl ester
• DTXSID50587614
• EN300-111000
• 926203-48-7
• G21960
• 4-[5-AMINO-4-(ETHOXYCARBONYL)PYRAZOL-1-YL]BENZOIC ACID

• MDL： MFCD03030342
• Inchi： 1S/C13H13N3O4/c1-2-20-13(19)10-7-15-16(11(10)14)9-5-3-8(4-6-9)12(17)18/h3-7H,2,14H2,1H3,(H,17,18)
• InChI Key： VKZHLZVPPYNFLB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1N)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 275.09100
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.414
• Boiling Point: 487.196°C at 760 mmHg
• Flash Point: 248.448°C
• Refractive Index: 1.639
• PSA: 107.44000
• LogP: 1.91060